(1R)-1-(3,4-Dimethoxyphenyl)-4-hydroxy-2-cyclohexene-1-ethanol 1-(4-Methylbenzenesulfonate)
(1R)-1-(3,4-Dimethoxyphenyl)-4-hydroxy-2-cyclohexene-1-ethanol 1-(4-Methylbenzenesulfonate)
Brand Name:
Vulcanchem
CAS No.:
866394-50-5
VCID:
VC0043088
InChI:
InChI=1S/C23H28O6S/c1-17-4-7-20(8-5-17)30(25,26)29-15-14-23(12-10-19(24)11-13-23)18-6-9-21(27-2)22(16-18)28-3/h4-10,12,16,19,24H,11,13-15H2,1-3H3/t19?,23-/m1/s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OCCC2(CCC(C=C2)O)C3=CC(=C(C=C3)OC)OC
Molecular Formula:
C23H28O6S
Molecular Weight:
432.5 g/mol
(1R)-1-(3,4-Dimethoxyphenyl)-4-hydroxy-2-cyclohexene-1-ethanol 1-(4-Methylbenzenesulfonate)
CAS No.: 866394-50-5
Reference Standards
VCID: VC0043088
Molecular Formula: C23H28O6S
Molecular Weight: 432.5 g/mol
| CAS No. | 866394-50-5 |
|---|---|
| Product Name | (1R)-1-(3,4-Dimethoxyphenyl)-4-hydroxy-2-cyclohexene-1-ethanol 1-(4-Methylbenzenesulfonate) |
| Molecular Formula | C23H28O6S |
| Molecular Weight | 432.5 g/mol |
| IUPAC Name | 2-[(1R)-1-(3,4-dimethoxyphenyl)-4-hydroxycyclohex-2-en-1-yl]ethyl 4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C23H28O6S/c1-17-4-7-20(8-5-17)30(25,26)29-15-14-23(12-10-19(24)11-13-23)18-6-9-21(27-2)22(16-18)28-3/h4-10,12,16,19,24H,11,13-15H2,1-3H3/t19?,23-/m1/s1 |
| Standard InChIKey | NAHXIFOGCJHLAK-LEQGEALCSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC[C@@]2(CCC(C=C2)O)C3=CC(=C(C=C3)OC)OC |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCCC2(CCC(C=C2)O)C3=CC(=C(C=C3)OC)OC |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCCC2(CCC(C=C2)O)C3=CC(=C(C=C3)OC)OC |
| Synonyms | (1R)-1-(3,4-dimethoxyphenyl)-4-hydroxy-2-cyclohexene-1-ethanol α-(4-Methylbenzenesulfonate) |
| PubChem Compound | 11711711 |
| Last Modified | Nov 11 2021 |
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